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Compound of Interest

Compound Name: 4-Iodopicolinic acid

Cat. No.: B183023 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Iodopicolinic Acid

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 4-Iodopicolinic acid
(CAS No: 405939-79-9). As a key intermediate in organic synthesis, particularly for novel

pharmaceutical and agrochemical compounds, a thorough understanding of its hazard profile is

paramount to ensuring laboratory safety and experimental integrity.[1][2][3] This guide moves

beyond mere procedural lists to explain the causality behind each recommendation, fostering a

proactive safety culture.

Hazard Identification and Risk Profile
4-Iodopicolinic acid is a combustible solid that presents significant health hazards upon

exposure.[4][5] The primary risks are acute oral toxicity and severe, irreversible damage to the

eyes.[6] A summary of its classification under the Globally Harmonized System (GHS) is

essential for an immediate understanding of its risks.

GHS Hazard Classification
The compound is classified as hazardous under US OSHA regulations (29 CFR 1910.1200).[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b183023?utm_src=pdf-interest
https://www.benchchem.com/product/b183023?utm_src=pdf-body
https://www.benchchem.com/product/b183023?utm_src=pdf-body
https://irl.umsl.edu/cgi/viewcontent.cgi?article=1059&context=chemistry-faculty
https://www.tandfonline.com/doi/abs/10.1080/00397919608003557
https://www.nbinno.com/article/other-organic-chemicals/the-versatility-of-4-aminopicolinic-acid-in-organic-synthesis-yv
https://www.benchchem.com/product/b183023?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/P2061_AGHS.pdf
https://www.jubilantingrevia.com/uploads/files/47msds_0024GjGhs08Div.03sdsPicolinicacid.pdf
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[6]

Serious Eye Damage Category 1
H318: Causes serious eye

damage[4][6]

Aquatic Hazard (Acute) Category 3 H402: Harmful to aquatic life

Expert Insight: The Category 1 classification for eye damage is of critical importance. Unlike

eye irritation, which is reversible, this classification implies a risk of permanent tissue damage

or blindness. This necessitates stringent eye protection protocols that are non-negotiable. The

oral toxicity, while categorized as "harmful" rather than "fatal," still requires immediate medical

attention upon ingestion.

Physicochemical Properties
Understanding the physical state and properties of 4-Iodopicolinic acid is fundamental to

anticipating its behavior during handling.

Property Value

Physical State Solid, powder/crystalline form[7][8]

Appearance White to yellow or tan solid[1][9]

Molecular Formula C₆H₄INO₂[10]

Molecular Weight 249.01 g/mol [10]

Storage Class TRGS 510, Class 11: Combustible Solids

Flash Point Not applicable[4]

Autoignition Temp. Not applicable[4]

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, beginning with engineering controls and supplemented by

rigorous PPE protocols, is essential for mitigating exposure risks.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All handling of 4-Iodopicolinic acid, especially weighing and

transferring the solid, must be performed within a properly functioning and certified

laboratory chemical fume hood.[11] This is critical to prevent the inhalation of fine dust

particles.

Ventilation: The laboratory must be equipped with adequate general ventilation to ensure air

exchange and minimize background contaminant levels.[5][7]

Emergency Stations: Eyewash stations and safety showers must be readily accessible,

unobstructed, and located within a 10-second travel distance from the handling area.[6][7]

[11] Regular testing of these units is mandatory.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
The selection of PPE must directly address the hazards identified in Section 1.

Eye and Face Protection: Due to the risk of severe eye damage (H318), chemical safety

goggles are the minimum requirement.[7] A face shield worn over safety goggles is strongly

recommended, especially when handling larger quantities or if there is a heightened risk of

splashing or dust generation.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Nitrile or butyl rubber gloves are

generally suitable, but always consult the glove manufacturer's compatibility chart for the

specific glove type and thickness.[11] Inspect gloves for any signs of degradation before

use and replace them immediately if compromised.

Lab Coat: A fully-buttoned, long-sleeved lab coat is required to protect skin and personal

clothing.[11]
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Respiratory Protection: If work cannot be confined to a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator is necessary.[6] Personnel must be medically

cleared, trained, and fit-tested to wear a respirator as part of a formal respiratory protection

program.[11]
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Caption: PPE workflow for handling 4-Iodopicolinic acid.
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Standard Operating Procedures: Handling, Storage,
and Disposal
Adherence to standardized protocols is crucial for ensuring both safety and experimental

reproducibility.

Protocol: Safe Weighing and Handling of Solid 4-
Iodopicolinic Acid

Preparation: Ensure the chemical fume hood is on and the sash is at the appropriate working

height. Assemble all necessary equipment (spatula, weigh boat, container) inside the hood.

PPE: Don all required PPE as outlined in Section 2.2.

Weighing: Carefully open the stock container inside the fume hood. Use a spatula to gently

transfer the desired amount of 4-Iodopicolinic acid to a weigh boat. Avoid any actions that

could generate dust, such as tapping or dropping the material.

Transfer: Transfer the weighed solid to the reaction vessel or solvent.

Cleanup: Tightly close the stock container. Decontaminate the spatula and work surface

within the fume hood. Dispose of the weigh boat as contaminated solid waste.

Post-Handling: Follow the post-handling PPE removal procedure. Wash hands thoroughly.

Storage Requirements
Proper storage is vital to maintain the chemical's integrity and prevent hazardous situations.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Incompatibilities: Store away from incompatible materials.[6] This includes:

Strong Oxidizing Agents

Strong Reducing Agents

Strong Acids
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Strong Bases[5] Expert Insight: Co-storage with these materials can lead to vigorous,

exothermic reactions, potentially causing container failure and release of hazardous

substances.

Waste Disposal
All waste containing 4-Iodopicolinic acid must be treated as hazardous waste.

Containers: Collect waste in a designated, compatible, and clearly labeled hazardous waste

container.[11]

Segregation: Do not mix 4-Iodopicolinic acid waste with other waste streams. Handle

uncleaned empty containers as you would the product itself.

Regulations: Disposal must be carried out by a licensed waste disposal company in strict

accordance with all local, state, and federal regulations.[4]

Emergency Response Protocols
Immediate and correct response to an emergency can significantly reduce the severity of an

incident.

First Aid Measures
In all cases of exposure, show the Safety Data Sheet to the attending medical personnel.[6]

Eye Contact: This is a medical emergency. Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids open.[7] Remove contact lenses if present

and easy to do. Immediately call a poison center or physician.[6]

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area

with plenty of water.

Ingestion: If the person is conscious, rinse their mouth with water and have them drink one

or two glasses of water. Do NOT induce vomiting.[12] Call a poison center or physician

immediately if you feel unwell.[6]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms occur.[7]

Accidental Release (Spill) Response
For small spills of solid material:

Evacuate & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.

Ventilate: Ensure the spill is in a well-ventilated area or within a fume hood.

PPE: Wear all required PPE, including respiratory protection if necessary.[11]

Contain & Clean: Do not use water. Take up the material dry. Gently sweep or scoop the

solid material into a suitable, labeled container for hazardous waste disposal. Avoid

generating dust.[4][13]

Decontaminate: Clean the affected area thoroughly.

Report: Report the incident to the laboratory supervisor or Environmental Health & Safety

department.

For large spills, evacuate the area immediately, secure it, and contact your institution's

emergency response team.[11]
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Caption: Workflow for small solid spill response.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon

dioxide (CO₂).[4][5]

Hazards from Combustion: Fire may produce irritating and toxic gases, including carbon

oxides (CO, CO₂) and nitrogen oxides (NOx).[4][5]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b183023#safety-and-handling-precautions-for-4-
iodopicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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